4-Hydroxy-2-methoxy-6-methyl-5-(methylthio)-pyrimidine
Overview
Description
4-Hydroxy-2-methoxy-6-methyl-5-(methylthio)-pyrimidine (HMMP) is a small molecule that has recently been studied for its potential applications in scientific research. HMMP has been found to possess a variety of biochemical and physiological effects, making it an interesting candidate for further exploration.
Mechanism of Action
The mechanism of action of 4-Hydroxy-2-methoxy-6-methyl-5-(methylthio)-pyrimidine is not yet fully understood. However, it is believed that this compound binds to certain receptors in the body and modulates their activity. This modulation of receptor activity is thought to be responsible for the biochemical and physiological effects of this compound.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to modulate the activity of certain receptors, which can lead to changes in gene expression, cell signaling, and drug development. This compound has also been found to have anti-inflammatory and antioxidant effects, as well as the ability to modulate the immune system.
Advantages and Limitations for Lab Experiments
4-Hydroxy-2-methoxy-6-methyl-5-(methylthio)-pyrimidine has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and the one-pot synthesis method is relatively inexpensive. The molecule is also stable and has a long shelf-life, making it suitable for use in long-term experiments. However, this compound also has some limitations. It is a small molecule, and its effects are relatively weak, making it difficult to detect in some experiments.
Future Directions
Although 4-Hydroxy-2-methoxy-6-methyl-5-(methylthio)-pyrimidine has been studied for its potential applications in scientific research, there is still much to be explored. Potential future directions for this compound research include further exploration of its mechanism of action, its effects on gene expression, cell signaling, and drug development, and its potential therapeutic applications. Additionally, further research into the effects of this compound on the immune system and its potential anti-inflammatory and antioxidant effects could lead to new treatments and therapies. Finally, further research into the synthesis of this compound could lead to more efficient and cost-effective methods of production.
Scientific Research Applications
4-Hydroxy-2-methoxy-6-methyl-5-(methylthio)-pyrimidine has been found to have a wide range of applications in scientific research. It has been used in studies of the regulation of gene expression, cell signaling, and drug development. This compound has also been used in studies of the effects of oxidative stress on cells, as well as the effects of this compound on the immune system.
Properties
IUPAC Name |
2-methoxy-4-methyl-5-methylsulfanyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2S/c1-4-5(12-3)6(10)9-7(8-4)11-2/h1-3H3,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGGWTXVPVGYCSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)OC)SC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40615576 |
Source
|
| Record name | 2-Methoxy-6-methyl-5-(methylsulfanyl)pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40615576 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
55996-10-6 |
Source
|
| Record name | 2-Methoxy-6-methyl-5-(methylthio)-4(3H)-pyrimidinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=55996-10-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxy-6-methyl-5-(methylsulfanyl)pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40615576 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(S)-tert-Butyl 2-(6-methyl-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate](/img/structure/B1497228.png)
